Cas no 2229022-67-5 (tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate
• CAS No: 2229022-67-5
• MF: C₁₅H₂₁ClN₂O₃
• MW: 312.791843175888
• CID: 5815065
• PubChem ID: 165974739
• Update Time: 2025-06-25

tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate
• 2229022-67-5
• EN300-1889957
• tert-butyl N-[5-chloro-2-(pyrrolidin-3-yloxy)phenyl]carbamate

• Inchi： 1S/C15H21ClN2O3/c1-15(2,3)21-14(19)18-12-8-10(16)4-5-13(12)20-11-6-7-17-9-11/h4-5,8,11,17H,6-7,9H2,1-3H3,(H,18,19)
• InChI Key： HKDZMDVINGJCDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)OC1CNCC1

Computed Properties

• Exact Mass: 312.1240702g/mol
• Monoisotopic Mass: 312.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate

Comprehensive Overview of tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate (CAS No. 2229022-67-5)

The compound tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate (CAS No. 2229022-67-5) is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. Its unique structural features, including the pyrrolidin-3-yloxy moiety and tert-butyl carbamate group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and inflammation-related pathways.

Recent trends in medicinal chemistry highlight the growing demand for pyrrolidine-containing compounds, with tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate emerging as a promising scaffold. The 5-chloro-2-substituted phenyl core provides excellent pharmacokinetic properties, while the pyrrolidin-3-yloxy linker enhances blood-brain barrier permeability—a critical factor for CNS-targeted therapeutics. This aligns with current industry focus on developing novel neuroprotective agents and cognitive enhancers.

Synthetic approaches to CAS No. 2229022-67-5 typically involve multi-step organic transformations. The tert-butyl carbamate (Boc) protection strategy is frequently employed to safeguard amine functionalities during synthesis, a technique widely discussed in peptide chemistry forums. Analytical characterization via HPLC, NMR, and mass spectrometry confirms the high purity required for pharmaceutical applications, addressing common quality control questions from researchers.

The compound's structure-activity relationship (SAR) has become a hot topic in computational chemistry circles. Molecular docking studies suggest potential interactions with G-protein coupled receptors (GPCRs), particularly those implicated in neurotransmitter regulation. This positions tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate as a candidate for virtual screening libraries—a technique gaining traction in AI-driven drug discovery platforms.

Stability studies of CAS No. 2229022-67-5 under various pH conditions reveal optimal storage recommendations, frequently searched by laboratory technicians. The compound demonstrates good stability in anhydrous environments at -20°C, with degradation primarily occurring through hydrolysis of the carbamate bond in acidic media. These findings inform best practices for handling and storage in research settings.

In the context of green chemistry initiatives, synthetic routes to tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate are being optimized to reduce organic solvent use. Recent publications highlight atom-economical alternatives to traditional amide coupling reactions, addressing environmental concerns while maintaining yield efficiency—a balance highly sought after in process chemistry optimization.

The chiral center in the pyrrolidine ring introduces stereochemical considerations important for pharmaceutical applications. Chromatographic separation of enantiomers and their subsequent biological evaluation remains an active area of investigation, particularly for researchers exploring stereoselective synthesis methods. This aspect frequently appears in discussions about improving drug specificity and reducing off-target effects.

Patent landscapes reveal growing intellectual property activity around pyrrolidinyloxy phenyl derivatives, with CAS No. 2229022-67-5 appearing in several provisional applications. These filings often emphasize the compound's utility as a precursor to bioactive molecules, particularly those targeting neurological indications—a therapeutic area experiencing significant investment growth.

Analytical method development for tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate has progressed alongside advances in UHPLC technology. Modern quality control protocols employ tandem mass spectrometry (MS/MS) for impurity profiling, addressing regulatory requirements for pharmaceutical intermediates—a frequent concern among quality assurance professionals.

Emerging applications in proteolysis targeting chimera (PROTAC) design have brought new attention to CAS No. 2229022-67-5. Its structural features make it suitable for linker development in these innovative therapeutic modalities, particularly for CNS-targeted protein degradation—a cutting-edge approach in drug discovery that dominates recent scientific literature.

The compound's logP and aqueous solubility parameters, frequently queried in drug development databases, suggest favorable properties for formulation development. These characteristics are particularly relevant for researchers working on oral bioavailability enhancement strategies—a persistent challenge in medicinal chemistry projects.

Safety assessments of tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate follow standard ICH guidelines, with particular attention to genotoxicity screening due to the aromatic chloro substituent. These protocols reflect current Good Manufacturing Practice (cGMP) requirements for pharmaceutical intermediates—a compliance area generating numerous technical inquiries from industry professionals.

In conclusion, tert-butyl N-5-chloro-2-(pyrrolidin-3-yloxy)phenylcarbamate (CAS No. 2229022-67-5) represents a versatile building block with expanding applications in modern drug discovery. Its unique combination of pharmacophore elements continues to inspire innovative research across multiple therapeutic areas, while its synthetic accessibility maintains its status as a valuable intermediate in organic chemistry.